Cas no 2639374-92-6 (rac-ethyl 2-(2R,4S)-2-(trifluoromethyl)piperidin-4-ylacetate)

Technical Introduction: rac-Ethyl 2-((2R,4S)-2-(trifluoromethyl)piperidin-4-yl)acetate is a chiral piperidine derivative featuring a trifluoromethyl group at the 2-position and an ethyl acetate moiety at the 4-position. The compound's stereochemistry ((2R,4S)) and trifluoromethyl substitution enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The ethyl ester group provides reactivity for further functionalization, while the piperidine scaffold contributes to conformational rigidity, making it valuable for designing bioactive molecules. Its structural features are particularly advantageous in medicinal chemistry for modulating pharmacokinetic properties, such as metabolic stability and lipophilicity, due to the trifluoromethyl group's electron-withdrawing effects. This compound is suitable for applications requiring precise stereochemical control.

rac-ethyl 2-(2R,4S)-2-(trifluoromethyl)piperidin-4-ylacetate structure

2639374-92-6 structure

Product Name:rac-ethyl 2-(2R,4S)-2-(trifluoromethyl)piperidin-4-ylacetate

CAS No:2639374-92-6

MF:C₁₀H₁₆F₃NO₂

MW:239.234753608704

CID:5640569

PubChem ID:165898226

Update Time:2025-05-27

rac-ethyl 2-(2R,4S)-2-(trifluoromethyl)piperidin-4-ylacetate Chemical and Physical Properties

Names and Identifiers

- EN300-27783140
- rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate
- 2639374-92-6
- rac-ethyl 2-(2R,4S)-2-(trifluoromethyl)piperidin-4-ylacetate
- Inchi： 1S/C10H16F3NO2/c1-2-16-9(15)6-7-3-4-14-8(5-7)10(11,12)13/h7-8,14H,2-6H2,1H3/t7-,8+/m1/s1
- InChI Key： KEKDIMDEIQFEFH-SFYZADRCSA-N
- SMILES： FC([C@@H]1C[C@H](CC(=O)OCC)CCN1)(F)F

Computed Properties

Exact Mass: 239.11331324g/mol
Monoisotopic Mass: 239.11331324g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 38.3Å²

rac-ethyl 2-(2R,4S)-2-(trifluoromethyl)piperidin-4-ylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27783140-1g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6		1g	$986.0	2023-09-09
Enamine	EN300-27783140-5g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6		5g	$2858.0	2023-09-09
Enamine	EN300-27783140-10g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6		10g	$4236.0	2023-09-09
Enamine	EN300-27783140-0.05g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6	95.0%	0.05g	$827.0	2025-03-19
Enamine	EN300-27783140-0.1g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6	95.0%	0.1g	$867.0	2025-03-19
Enamine	EN300-27783140-0.25g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6	95.0%	0.25g	$906.0	2025-03-19
Enamine	EN300-27783140-0.5g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6	95.0%	0.5g	$946.0	2025-03-19
Enamine	EN300-27783140-1.0g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6	95.0%	1.0g	$986.0	2025-03-19
Enamine	EN300-27783140-2.5g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6	95.0%	2.5g	$1931.0	2025-03-19
Enamine	EN300-27783140-5.0g	rac-ethyl 2-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]acetate	2639374-92-6	95.0%	5.0g	$2858.0	2025-03-19